Cas no 958637-49-5 ((2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol)

• Product Name: (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol
• CAS No: 958637-49-5
• MF: C₇H₁₀O₃
• MW: 142.152502536774
• CID: 6377286
• PubChem ID: 130760623
• Update Time: 2025-10-12

(2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 958637-49-5
• EN300-7456092
• (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol

• Inchi： 1S/C7H10O3/c1-2-5-3-6(9)7(4-8)10-5/h1,5-9H,3-4H2/t5-,6+,7-/m1/s1
• InChI Key： UEUAGEBCJFIFCU-DSYKOEDSSA-N
• SMILES： O1[C@H](C#C)C[C@@H]([C@H]1CO)O

Computed Properties

• Exact Mass: 142.062994177g/mol
• Monoisotopic Mass: 142.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 49.7Ų

Additional information on (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol

Compound CAS No. 958637-49-5: (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol

The compound with CAS No. 958637-49-5, commonly referred to as (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This molecule is characterized by its unique stereochemistry and functional groups, which make it a valuable tool in the development of novel pharmaceutical agents and advanced materials. Recent studies have highlighted its potential in various applications, including drug delivery systems and bioactive molecule synthesis.

The structure of (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol consists of a five-membered oxolane ring (also known as a tetrahydrofuran ring) with three stereogenic centers. The ethynyl group (-C≡CH) at the 5-position introduces a rigid and electron-deficient moiety, while the hydroxymethyl group (-CH₂OH) at the 2-position provides hydrophilic properties. The hydroxyl group (-OH) at the 3-position further enhances the molecule's reactivity and versatility in chemical transformations.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess (ee). Researchers have employed catalytic asymmetric epoxidation and subsequent ring-opening reactions to construct the oxolane ring with precise stereocontrol. These methods not only improve the yield but also reduce the environmental footprint of the synthesis process.

In terms of applications, (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol has shown promise in medicinal chemistry as a chiral building block for constructing complex natural product analogs. Its ethynyl group can undergo click chemistry reactions, such as Sonogashira coupling, to form stable carbon-carbon bonds. This property makes it an ideal candidate for constructing bioactive molecules with intricate architectures.

Moreover, this compound has been investigated for its potential in drug delivery systems. The hydrophilic nature of the hydroxymethyl and hydroxyl groups allows for easy functionalization with targeting ligands or imaging agents. Preliminary studies suggest that it could serve as a carrier for delivering therapeutic agents to specific tissues or cells with high precision.

The stereochemistry of (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol plays a crucial role in its biological activity and chemical reactivity. Researchers have employed X-ray crystallography to determine its absolute configuration, which is essential for understanding its interactions with biological targets. These studies have provided valuable insights into the design of enantioselective catalysts for related compounds.

In conclusion, (2R,3S,5S)-5-Ethynyl-2-(hydroxymethyl)oxolan-3-ol is a versatile and intriguing molecule that continues to captivate researchers across various disciplines. With ongoing advancements in synthetic methodologies and its expanding range of applications, this compound is poised to make significant contributions to both academic research and industrial development.